(S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoate
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step processes starting from simple precursors. For example, a method has been developed for synthesizing (R)-methyl 2-((tert-butoxycarbonyl)amino)-3-((tert-butyldimethylsilyl)thio)propanoate, an intermediate in natural product synthesis, through esterification, amine protection, and thiol protection steps, achieving an overall yield of 67% (Qin et al., 2014). This highlights the complexity and the careful planning required in the synthesis of such compounds.
Molecular Structure Analysis
The molecular structure of compounds similar to (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoate is often analyzed using spectroscopic techniques. The structure of (S)-ethyl 2-(tert-butoxycarbonylamino)-3-(2-iodo-4,5-methylenedioxyphenyl)propanoate was confirmed using IR, 1H-NMR, 13C-NMR, 2D NMR spectroscopy, ESI-MS, and HRMS, demonstrating the importance of these techniques in confirming the molecular structure of complex organic compounds (Lentini et al., 2019).
Scientific Research Applications
It is useful in synthesizing extended amide-linked oligomers (Peterson et al., 1999).
The compound (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine, synthesized from it, may be used in chemical research due to its high diastereoselectivity and reactivity (Yoshida et al., 1996).
It is a key intermediate in the natural product Biotin, which is involved in the metabolic cycle and catalytic fixation of carbon dioxide in the biosphere (Qin et al., 2014).
Synthesized compounds exhibit significant antioxidant, anti-inflammatory, and antiulcer activity (Subudhi & Sahoo, 2011).
The enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), derived from it, are useful in synthesizing neuroexcitants (Pajouhesh et al., 2000).
The crystal structure of the compound reveals the role of N-methylation as a determinant of peptide conformation (Jankowska et al., 2002).
It can be used in the synthesis of various compounds, such as fused pyridones, pyrimidones, and pyrazoles (Baš et al., 2001).
The synthesized (2S)-[3-(anthracen-9-yl)-4,5-dihydroisoxazol-5-yl]methyl 2-[(tert-butoxycarbonyl)amino]propanoate provides insights into structure and fluorescence properties (Memeo et al., 2014).
The synthesized 4H-1,4-benzothiazine derivatives can be used for synthesis of various compounds (Kobayashi et al., 2006).
The synthesized isotopomers of N-(tert-butoxycarbonyl)-4-cyano-l-phenylalanine methyl ester can be used as a vibrational reporter of local environments (Bazewicz et al., 2011).
properties
IUPAC Name |
methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O6/c1-15(2,3)23-14(19)16-12(13(18)22-4)9-10-5-7-11(8-6-10)17(20)21/h5-8,12H,9H2,1-4H3,(H,16,19)/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIPSJKHEYTWZBQ-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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